6-nitro-2,3-dihydro-1H-inden-5-amine

• IUPAC Name: 6-nitro-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C9H10N2O2/c10-8-4-6-2-1-3-7(6)5-9(8)11(12)13/h4-5H,1-3,10H2
• InChI Key: HLUYEDQKIFUIIP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(C=C2C1)[N+](=O)[O-])N
• Molecular Formula: C9H10N2O2
• DSSTOX Substance ID: DTXSID00377047
• Molecular Weight: 178.19 g/mol
• CAS RN: 52957-66-1

Description

Synthesis Analysis

The synthesis of similar compounds often involves transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of C–N and N–N bonds. Another process involves protecting the amino group of 2-aminoindan, acetylating the ring in the protected compound, reducing the acetyl group to ethyl to form a monoethyl derivative, acetylating the monoethyl derivative, reducing the acetyl group to form a diethyl derivative, deprotecting the latter by hydrolysis and recovering the product.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines. Another reaction involves the Michael addition reaction of compound 1 and aromatic amines.

Scientific Research Applications

Graphene-Based Catalysis

• Graphene in Nitro Compound Reduction : Graphene-based catalysts are used for reducing nitro compounds to amines, a process important in drug synthesis and environmental remediation. The use of graphene enhances the reduction rate of nitro compounds (Nasrollahzadeh et al., 2020).

Synthesis of Derivatives

• Pyrimidine-Containing Compounds : A study demonstrated the synthesis of new pyrimidine-containing compounds using primary amines, which can have applications in pharmacology and synthetic chemistry (Kochia et al., 2019).
• 1,1-Difluoro-6-Nitro-2,3-Dihydro-1H-Indene Derivatives : An efficient synthesis method for gem-difluorinated compounds starting from indanone was reported, which is significant for pharmaceutical and material science applications (Zhang et al., 2014).

Bacterial Biofilm Inhibition

• Bacterial Biofilm Inhibition : Research on new N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides demonstrated their ability to inhibit bacterial biofilms, indicating potential applications in antimicrobial fields (Abbasi et al., 2020).

Chemical Reactions and Mechanisms

• Olefin Hydroamination with Nitroarenes : A method for forming carbon-nitrogen bonds via nitro group reduction offers a new pathway in medicinal chemistry, showing potential in synthesizing amines from simple feedstocks (Gui et al., 2015).
• Economical Synthesis of Amines : An efficient and economical synthesis method for diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride was developed, highlighting advancements in amine synthesis (Prashad et al., 2006).

Antioxidant and Anticancer Activity

• Antioxidant and Anticancer Profiles : Urea and thiourea derivatives of 2,3-dihydro-1H-inden-1-amine were synthesized and evaluated for antioxidant and anticancer activities, showing potential in therapeutic applications (Chandrasekhar et al., 2020).

Synthesis routes and methods I

Procedure details

14.6 g of 5-acetamino-6-nitro-indane were boiled under reflux overnight in 1.5 l of methanol with 300 ml of hydrochloric acid in methanol and then evaporated. 11.8 g of crude product were recrystallized from acetonitrile. There were obtained 10.9 g (92.3% of theory) of 5-amino-6-nitro-indane of melting point 131°-132° C.

Synthesis routes and methods II

Procedure details

A mixture of 259 mg (1.16 mmol) of 5-acetamido-6-nitroindan in 4 mL of 2 N HCl was heated at 85° C. for 9 h and cooled to room temperature. The solid precipitate was filtered, washed with water, and dried to leave 201 mg (97%) of a crystalline yellow solid. 1H NMR (CDCl3), 2.068 (m, 2), 2.843 (m, 4), 6.00 (sb, 2), 6.650 (s, 1), 7.942 (s, 1).

Synthesis routes and methods III

Procedure details

A suspension of N-(6-nitro-2,3-dihydro-1H-inden-5-yl)acetamide (0.90 g, 4.09 mmol) in 5 M HCl was heated at 100° C. for 16 h. The suspension was cooled to 20° C., diluted with water (100 mL), filtered, washed with water (3×15 mL) and dried to give 6-nitro-5-indanamine 2 (0.69 g, 95%) as an orange solid: 1H NMR δ 7.93 (s, 1H, H-7), 6.64 (s, 1H, H-4), 5.99 (br s, 2H, NH2), 2.79-2.88 (m, 4H, H-1, H-3), 2.02-2.10 (m, 2H, H-2); 13C NMR δ 154.3, 144.2, 134.0, 131.3, 120.8, 113.5, 33.0, 31.4, 25.7.